Cas no 106033-08-3 (3-Hexanone, 5-hydroxy-1-(4-hydroxy-3-methoxyphenyl)-, (S)-)

• Product Name: 3-Hexanone, 5-hydroxy-1-(4-hydroxy-3-methoxyphenyl)-, (S)-
• CAS No: 106033-08-3
• MF: C₁₃H₁₈O₄
• MW: 238.279624462128
• CID: 1168717
• Update Time: 2024-07-26

3-Hexanone, 5-hydroxy-1-(4-hydroxy-3-methoxyphenyl)-, (S)- Chemical and Physical Properties

Names and Identifiers

• 3-Hexanone, 5-hydroxy-1-(4-hydroxy-3-methoxyphenyl)-, (S)-
• 3-Hexanone, 5-hydroxy-1-(4-hydroxy-3-methoxyphenyl)-, (5S)-

• Inchi： 1S/C13H18O4/c1-9(14)7-11(15)5-3-10-4-6-12(16)13(8-10)17-2/h4,6,8-9,14,16H,3,5,7H2,1-2H3/t9-/m0/s1
• InChI Key： GSOILIDXYXGEBY-VIFPVBQESA-N
• SMILES： C(C1=CC=C(O)C(OC)=C1)CC(=O)C[C@@H](O)C

Computed Properties

• Exact Mass: 238.12054

Experimental Properties

• Density: 1.158±0.06 g/cm3(Predicted)
• Boiling Point: 406.8±35.0 °C(Predicted)
• PSA: 66.76
• pka: 10.02±0.20(Predicted)